Cas no 2694725-32-9 (N-methyl-3-(pyridazin-3-yloxy)aniline)

• Product Name: N-methyl-3-(pyridazin-3-yloxy)aniline
• CAS No: 2694725-32-9
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5613482
• PubChem ID: 165947531
• Update Time: 2025-05-22

N-methyl-3-(pyridazin-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2694725-32-9
• N-methyl-3-(pyridazin-3-yloxy)aniline
• EN300-33051243

• Inchi： 1S/C11H11N3O/c1-12-9-4-2-5-10(8-9)15-11-6-3-7-13-14-11/h2-8,12H,1H3
• InChI Key： YABYFKINUSAVQX-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=N1)C1=CC=CC(=C1)NC

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47Ų

Additional information on N-methyl-3-(pyridazin-3-yloxy)aniline

Recent Advances in the Study of N-methyl-3-(pyridazin-3-yloxy)aniline (CAS: 2694725-32-9) in Chemical Biology and Pharmaceutical Research

N-methyl-3-(pyridazin-3-yloxy)aniline (CAS: 2694725-32-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

The compound's structure, characterized by a pyridazine ring linked to an aniline moiety via an oxygen bridge, offers a versatile scaffold for drug development. Researchers have investigated its role as a kinase inhibitor, with particular attention to its selectivity and potency against various kinase targets. Preliminary data suggest that N-methyl-3-(pyridazin-3-yloxy)aniline exhibits promising activity against specific kinases involved in cancer progression, making it a potential candidate for oncology therapeutics.

Recent synthetic chemistry efforts have focused on improving the yield and purity of N-methyl-3-(pyridazin-3-yloxy)aniline. Novel catalytic methods and green chemistry approaches have been employed to streamline its production. These advancements not only enhance the compound's accessibility for research but also address scalability concerns for potential future clinical applications.

Pharmacological studies have revealed interesting pharmacokinetic properties of this compound, including its metabolic stability and tissue distribution patterns. Researchers have employed advanced analytical techniques, such as LC-MS/MS and PET imaging, to track the compound's behavior in biological systems. These findings contribute to a better understanding of its therapeutic potential and possible limitations.

In the context of drug discovery, structure-activity relationship (SAR) studies have been conducted to explore modifications of the N-methyl-3-(pyridazin-3-yloxy)aniline scaffold. These investigations aim to optimize its biological activity while minimizing potential off-target effects. Computational modeling and molecular docking studies have complemented these experimental approaches, providing insights into the compound's binding modes with various biological targets.

Current research directions include exploring the compound's potential in combination therapies and investigating its effects on specific signaling pathways. Some studies have begun to examine its immunomodulatory properties, opening new avenues for application in autoimmune diseases and inflammation-related conditions. The compound's unique chemical structure continues to inspire innovative research across multiple therapeutic areas.

As research progresses, N-methyl-3-(pyridazin-3-yloxy)aniline (CAS: 2694725-32-9) demonstrates growing potential as a valuable tool compound in chemical biology and a promising lead in drug discovery. The coming years are likely to see continued investigation into its therapeutic applications, mechanism elucidation, and further optimization of its pharmacological properties.